1-(Furan-2-yl)-2-[1-[[5-(hydroxymethyl)furan-2-yl]methyl]azepan-2-yl]ethanol

• IUPAC Name: 1-(furan-2-yl)-2-[1-[[5-(hydroxymethyl)furan-2-yl]methyl]azepan-2-yl]ethanol
• InChI: InChI=1S/C18H25NO4/c20-13-16-8-7-15(23-16)12-19-9-3-1-2-5-14(19)11-17(21)18-6-4-10-22-18/h4,6-8,10,14,17,20-21H,1-3,5,9,11-13H2
• InChI Key: GZIXAZMYVVCAJR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(N(CC1)CC2=CC=C(O2)CO)CC(C3=CC=CO3)O
• Molecular Formula: C18H25NO4
• Molecular Weight: 319.4 g/mol

Description

1-(Furan-2-yl)-2-[1-[[5-(hydroxymethyl)furan-2-yl]methyl]azepan-2-yl]ethanol is a chemical compound that has gained significant attention in scientific research. It is a novel compound that has potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 1-(Furan-2-yl)-2-[1-[[5-(hydroxymethyl)furan-2-yl]methyl]azepan-2-yl]ethanol is not fully understood. However, it has been shown to inhibit the activity of certain enzymes that are involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
1-(Furan-2-yl)-2-[1-[[5-(hydroxymethyl)furan-2-yl]methyl]azepan-2-yl]ethanol has been shown to have anti-inflammatory and anti-cancer effects in vitro and in vivo. It has also been shown to have neuroprotective effects in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(Furan-2-yl)-2-[1-[[5-(hydroxymethyl)furan-2-yl]methyl]azepan-2-yl]ethanol in lab experiments is its potential therapeutic benefits. However, a limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in experiments.

Future Directions

There are several future directions for research on 1-(Furan-2-yl)-2-[1-[[5-(hydroxymethyl)furan-2-yl]methyl]azepan-2-yl]ethanol. One direction is to further investigate its anti-inflammatory and anti-cancer properties and to optimize its use as a potential therapeutic agent. Another direction is to investigate its potential as a treatment for Alzheimer's disease. Additionally, research can be done to better understand its mechanism of action and to identify any potential side effects.

Synthesis Methods

The synthesis of 1-(Furan-2-yl)-2-[1-[[5-(hydroxymethyl)furan-2-yl]methyl]azepan-2-yl]ethanol involves a multi-step process. The starting material is furfurylamine, which is reacted with 2-bromoethanol to form a bromoethyl furfurylamine intermediate. This intermediate is then reacted with 2-azepanone to form the desired compound.

Scientific Research Applications

1-(Furan-2-yl)-2-[1-[[5-(hydroxymethyl)furan-2-yl]methyl]azepan-2-yl]ethanol has potential applications in the field of medicinal chemistry. It has been shown to have anti-inflammatory and anti-cancer properties. It has also been studied as a potential treatment for Alzheimer's disease.